Cas no 2245784-76-1 (1H-Pyrazole, 3-(2,2-difluoroethoxy)-)

• Product Name: 1H-Pyrazole, 3-(2,2-difluoroethoxy)-
• CAS No: 2245784-76-1
• MF: C₅H₆F₂N₂O
• MW: 148.110747814178
• CID: 5522389
• Update Time: 2025-05-25

1H-Pyrazole, 3-(2,2-difluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(2,2-difluoroethoxy)-

• Inchi： 1S/C5H6F2N2O/c6-4(7)3-10-5-1-2-8-9-5/h1-2,4H,3H2,(H,8,9)
• InChI Key： MMKWGHKFKGBJRZ-UHFFFAOYSA-N
• SMILES： N1C=CC(OCC(F)F)=N1

Additional information on 1H-Pyrazole, 3-(2,2-difluoroethoxy)-

Comprehensive Overview of 1H-Pyrazole, 3-(2,2-difluoroethoxy)- (CAS No. 2245784-76-1)

1H-Pyrazole, 3-(2,2-difluoroethoxy)- (CAS No. 2245784-76-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the pyrazole family, a class of heterocyclic compounds known for their versatility in drug design and material science. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of 3-(2,2-difluoroethoxy)-1H-pyrazole as a key intermediate in the synthesis of therapeutics targeting inflammation, metabolic disorders, and infectious diseases.

The incorporation of a difluoroethoxy moiety in the pyrazole ring enhances the compound's metabolic stability and bioavailability, making it a promising candidate for medicinal chemistry applications. Recent studies highlight its role in modulating enzyme activity and receptor binding, particularly in the development of kinase inhibitors and GPCR-targeted drugs. As the pharmaceutical industry shifts toward precision medicine, 1H-Pyrazole, 3-(2,2-difluoroethoxy)- is being investigated for its potential in personalized therapies, aligning with trends like "drug repurposing" and "fragment-based drug discovery."

Beyond pharmaceuticals, CAS No. 2245784-76-1 has applications in agrochemical formulations. Its structural features contribute to the design of next-generation pesticides and herbicides, addressing global challenges such as crop resistance and environmental sustainability. The compound's fluorinated side chain improves its lipophilicity, enabling better penetration through plant cell membranes—a critical factor in modern agrochemical innovation.

From a synthetic chemistry perspective, 3-(2,2-difluoroethoxy)-1H-pyrazole is synthesized via multi-step organic reactions, including nucleophilic substitution and cyclization. Researchers are optimizing these processes to improve yield and scalability, driven by the growing demand for cost-effective and green chemistry solutions. Questions like "How to synthesize fluorinated pyrazoles efficiently?" or "What are the industrial applications of difluoroethoxy derivatives?" reflect the compound's relevance in both academic and industrial settings.

In material science, 1H-Pyrazole, 3-(2,2-difluoroethoxy)- is explored for its potential in designing advanced polymers and coatings. Its thermal stability and electronic properties make it suitable for high-performance materials used in electronics and aerospace. As industries prioritize lightweight and durable materials, this compound could play a pivotal role in innovations like flexible electronics or energy storage systems.

Regulatory and safety assessments of CAS No. 2245784-76-1 emphasize its low environmental persistence and biocompatibility, aligning with the "green chemistry" movement. However, researchers must adhere to stringent guidelines to ensure safe handling and disposal, addressing concerns like "Are fluorinated compounds eco-friendly?"—a topic frequently debated in scientific forums.

In conclusion, 1H-Pyrazole, 3-(2,2-difluoroethoxy)- represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials. Its unique fluorinated pyrazole structure positions it at the forefront of innovation, resonating with trends like sustainable chemistry and targeted drug delivery. As research progresses, this compound is poised to answer critical questions in science and industry, making it a subject of enduring interest.